17-(4,5-dihydro-1,3-thiazol-2-yl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione

• IUPAC Name: 17-(4,5-dihydro-1,3-thiazol-2-yl)-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• InChI: InChI=1S/C21H16N2O2S/c24-19-17-15-11-5-1-2-6-12(11)16(14-8-4-3-7-13(14)15)18(17)20(25)23(19)21-22-9-10-26-21/h1-8,15-18H,9-10H2
• InChI Key: COBWRALAEORIHR-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)N2C(=O)C3C(C2=O)C4C5=CC=CC=C5C3C6=CC=CC=C46
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol

Description

17-(4,5-dihydro-1,3-thiazol-2-yl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione is a useful research compound. Its molecular formula is C21H16N2O2S and its molecular weight is 360.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 360.09324893 g/mol and the complexity rating of the compound is 622. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

α-Glucosidase Inhibition Activity Diarylheptanoids, including compounds with structural similarities to the one , have been identified as significant inhibitors of α-glucosidase. This enzyme plays a crucial role in the digestive process by breaking down carbohydrates into simpler sugars. Inhibitors of α-glucosidase are of interest for managing postprandial blood glucose levels in patients with type 2 diabetes. A study isolated a diarylheptanoid from Alnus sieboldiana that showed substantial inhibition of α-glucosidase activity, highlighting the potential of such compounds in diabetes management (Chiba et al., 2013).

Synthetic Applications and Molecular Structure The synthesis of functionalized benzo[b]azonines and related cyclic systems demonstrates the utility of compounds with complex structures similar to the one mentioned in the query. These compounds serve as precursors in creating various heterocyclic compounds, which are crucial in developing pharmaceuticals and materials science. The study outlines the synthesis routes and reactions of functionalized benzo[b]azonines, providing insights into the versatility of these compounds in synthetic chemistry (Afsah et al., 2009).

Crystal and Geometry-Optimized Structure The determination of crystal and geometry-optimized structures of anthracene-based Diels-Alder adducts, including compounds structurally related to the query compound, offers valuable information for materials science. These structures are essential for understanding the physical properties and reactivity of new materials. Computational calculations and crystal structure determination provide insights into the molecular geometry, which is crucial for designing materials with specific properties (Hillman et al., 2020).

Antifungal and Antimicrobial Properties Compounds featuring a thiazole moiety, akin to the query compound, have been investigated for their potential antifungal and antimicrobial activities. Such studies are foundational in the search for new, effective treatments against microbial infections. A novel antifungal compound was synthesized and characterized, with its solubility thermodynamics and partitioning processes in biologically relevant solvents determined, showcasing the potential application of these compounds in developing antifungal drugs (Volkova et al., 2020).